Cas no 14813-19-5 (Zapotin)

• Product Name: Zapotin
• CAS No: 14813-19-5
• MF: C₁₉H₁₈O₆
• MW: 342.342626094818
• CID: 222178
• PubChem ID: 629965
• Update Time: 2025-04-19

Zapotin Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2-(2,6-dimethoxyphenyl)-5,6-dimethoxy-
• 2-(2,6-dimethoxyphenyl)-5,6-dimethoxy-4H-chromen-4-one
• 2-(2,6-dimethoxyphenyl)-5,6-dimethoxychromen-4-one
• 2-(2,6-Dimethoxy-phenyl)-5,6-dimethoxy-chromen-4-on
• 2-(2,6-dimethoxy-phenyl)-5,6-dimethoxy-chromen-4-one
• 5,6,2',6'-tetramethoxy-flavone
• 5,6,2'6'-tetramethoxyflavone
• AC1LCGQ2
• CHEBI:465962
• CHEMBL375582
• DNC007059
• Flavone, 2',5,6,6'-tetramethoxy-
• SureCN3307703
• Zapotin
• 2′,5,6,6′-Tetramethoxyflavone
• 2-(2,6-Dimethoxyphenyl)-5,6-dimethoxy-4H-1-benzopyran-4-one
• 3.7.2-(3-Hydroxy-4,5-dimethoxyphenyl)-4H-1- benzopyran-4-one
• DTXSID80348078
• E77666
• 5,6,2',6'-tetramethoxyflavone
• BDBM50202558
• 2-(2,6-Dimethoxyphenyl)-5,6-dimethoxy-4H-chromen-4-one #
• PBQMALAAFQMDSP-UHFFFAOYSA-N
• UNII-Z7CW4S27SB
• 5,6,2'',6''-tetramethoxyflavone
• AKOS015906458
• 4H-1-Benzopyran-4-one, 2-(2,6-dimethoxyphenyl)-5,6-dimethoxy-
• 2',6',5,6-Tetramethoxyflavon
• CHEBI:175322
• SCHEMBL3307703
• AS-82604
• Q10861069
• 14813-19-5
• 2',5,6,6'-Tetramethoxyflavone
• 2-(2,6-Dimethoxyphenyl)-5,6-dimethoxy-chromen-4-one
• FT-0766501
• XZ161513
• LMPK12110091
• Z7CW4S27SB
• DTXCID60299150
• DA-10078
• 562'6'-Tetramethoxyflavone

• Inchi： 1S/C19H18O6/c1-21-12-6-5-7-13(22-2)18(12)16-10-11(20)17-14(25-16)8-9-15(23-3)19(17)24-4/h5-10H,1-4H3
• InChI Key： PBQMALAAFQMDSP-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C(=C(C=CC1=2)OC)OC)=O)C1C(=CC=CC=1OC)OC

Computed Properties

• Exact Mass: 342.11034
• Monoisotopic Mass: 342.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• Solubility: DMSO: soluble
• PSA: 63.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 6-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 6-O-methylated flavonoids
• Natural Products and Extracts Plant Extracts Plant based Struthiola argentea